Cas no 863556-09-6 (N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 863556-09-6
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6462336
• Update Time: 2025-05-20

N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide
• Benzamide, N-[2-[2-(3,4-dimethoxyphenyl)-4-thiazolyl]ethyl]-

• Inchi： 1S/C20H20N2O3S/c1-24-17-9-8-15(12-18(17)25-2)20-22-16(13-26-20)10-11-21-19(23)14-6-4-3-5-7-14/h3-9,12-13H,10-11H2,1-2H3,(H,21,23)
• InChI Key： HTDIMALMRUCYSO-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(OC)C(OC)=C2)=N1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• pka: 14.20±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide

N-{2-2-(3,4-Dimethoxyphenyl)-1,3-Thiazol-4-Ylethyl}Benzamide: A Comprehensive Overview

The compound with CAS No. 863556-09-6, commonly referred to as N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and aromatic systems, making it a promising candidate for various applications in drug discovery and material science. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its biological activities.

N-{2-2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-Ylethyl}benzamide belongs to the class of thiazole derivatives, which are known for their versatile reactivity and biological significance. The molecule consists of a benzamide group attached to a thiazole ring system. The thiazole moiety itself is substituted with a dimethoxyphenyl group at the 4-position, introducing additional electronic and steric effects that influence the compound's properties. This structure not only enhances the molecule's stability but also provides a platform for further functionalization.

Recent studies have highlighted the potential of N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-Ylethyl}benzamide as a lead compound in drug development. Researchers have explored its ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential role in anticancer therapy.

The synthesis of N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-Ylethyl}benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material typically includes readily available aromatic aldehydes and thiols, which are subjected to condensation reactions under controlled conditions. The final step involves amide bond formation to introduce the benzamide group. This synthetic pathway has been optimized to achieve high yields and excellent purity levels.

In terms of physical properties, N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-Ylethyl}benzamide is known for its high solubility in organic solvents and moderate stability under physiological conditions. These properties make it suitable for use in various biochemical assays and in vivo studies. Furthermore, its spectroscopic data (UV-vis, IR, NMR) have been extensively characterized, providing valuable insights into its electronic structure and intermolecular interactions.

One of the most exciting developments involving this compound is its application in nanotechnology. Scientists have successfully incorporated N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-Ylethyl}benzamide into self-assembling nanostructures for drug delivery purposes. The molecule's ability to form stable aggregates at the nanoscale has been exploited to enhance the bioavailability of poorly soluble drugs. This innovation holds significant promise for advancing targeted therapy in diseases such as cancer and neurodegenerative disorders.

From an environmental standpoint, N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-Ylethyl}benzamide has been evaluated for its biodegradability and eco-toxicological profile. Initial studies indicate that the compound exhibits low toxicity towards aquatic organisms and can be effectively degraded by microbial communities under controlled conditions. These findings are crucial for ensuring sustainable practices in the chemical industry.

In conclusion, N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-Ylethyl}benzamide (CAS No. 863556-09-6) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable biological properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new aspects of this compound's potential, it is poised to play an increasingly important role in advancing modern medicine.